Cas no 2731010-91-4 (Lithium(1+) 2-(1,3-oxazol-5-yl)propanoate)

• Product Name: Lithium(1+) 2-(1,3-oxazol-5-yl)propanoate
• CAS No: 2731010-91-4
• MF: C₆H₆LiNO₃
• MW: 147.057741641998
• CID: 5570289
• PubChem ID: 165594668
• Update Time: 2025-05-25

Lithium(1+) 2-(1,3-oxazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2731010-91-4
• lithium(1+) 2-(1,3-oxazol-5-yl)propanoate
• EN300-37137566
• Lithium(1+) 2-(1,3-oxazol-5-yl)propanoate

• Inchi： 1S/C6H7NO3.Li/c1-4(6(8)9)5-2-7-3-10-5;/h2-4H,1H3,(H,8,9);/q;+1/p-1
• InChI Key： OFBAHQQPJWAAQO-UHFFFAOYSA-M
• SMILES： O1C=NC=C1C(C(=O)[O-])C.[Li+]

Computed Properties

• Exact Mass: 147.05077149g/mol
• Monoisotopic Mass: 147.05077149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on Lithium(1+) 2-(1,3-oxazol-5-yl)propanoate

Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate (CAS No. 27310-10-91-4)

Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate, also known by its CAS number 27310-10-91-4, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is a lithium salt of 2-(1,3-Oxazol-5-yl)propanoic acid, which belongs to the class of oxazole derivatives. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is a key structural feature of this compound. The presence of the lithium ion (Li⁺) in the structure contributes to its unique chemical properties and reactivity.

Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate has gained attention in recent years due to its role in organic synthesis and as a precursor for advanced materials. The oxazole moiety is known for its stability and ability to undergo various transformations, making it a valuable building block in the synthesis of complex molecules. Recent studies have highlighted its potential in the development of pharmaceuticals, agrochemicals, and electronic materials.

The synthesis of Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate typically involves the reaction of 2-(1,3-Oxazol-5-yl)propanoic acid with lithium hydroxide or lithium carbonate. This process ensures the formation of the lithium salt, which is more reactive and easier to handle compared to the free acid. The compound is often used as an intermediate in the preparation of esters, amides, and other derivatives.

One of the most promising applications of Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate is in the field of polymer chemistry. Researchers have explored its use as a monomer for the synthesis of novel polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace materials and advanced electronics.

In addition to its role in polymer synthesis, Lithium(1+) 2-(1,3-Oxazol-5-yl)propanoate has shown potential in drug discovery. The oxazole ring is a common structural motif in many bioactive compounds, including antibiotics and anticancer agents. By incorporating this compound into drug design strategies, scientists aim to develop new therapeutic agents with enhanced efficacy and reduced side effects.

The growing interest in sustainable chemistry has also led to investigations into the use of Lithium(1+) 2-(1,3-Oxazol-5-ylium)propanoate as a green reagent in organic transformations. Its ability to participate in catalytic cycles without generating harmful byproducts makes it an attractive alternative to traditional reagents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Lithium(1+) 2-(1,3-Oxazol-)propanoate. Quantum mechanical calculations have revealed that the lithium ion plays a critical role in stabilizing the molecule's geometry and enhancing its reactivity towards nucleophilic attack.

In conclusion, Lithium(1+) 2-(Oxazol-) propanoate (CAS No. ) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.